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Executive Summary

Mordant Black 56 (C.I. 16710) is a mono-azo dye characterized by a tridentate ligand
structure capable of forming stable coordination complexes with polyvalent metal ions (Cr3+,
Zn2*, Mg?*). While historically used in the textile industry for chrome dyeing (yielding grey-to-
black shades), its utility in pharmaceutical research lies in its high-fidelity metal chelation
properties. It serves as a sensitive photometric reagent for the determination of trace metals in
raw pharmaceutical ingredients and as a model compound for studying azo-reductase
mediated metabolism of chlorophenols.

Chemical Identity & Structural Analysis
Nomenclature and Classification

e Color Index (C.I.) Name: Mordant Black 56
o C.LIAN2]31[4]115] Number: 16710[6][7][8][9]
e CAS Registry Number: 5851-02-5

¢ Chemical Class: Mono-azo, 0,0'-dihydroxyazo dye.
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e Synonyms: Chrome Grey BN, Acid Chrome Grey.

Molecular Structure

The molecule is synthesized via the diazotization of 2-amino-4-chlorophenol followed by
coupling with 4,6-dihydroxynaphthalene-2-sulfonic acid.

e Molecular Formula:
e Molecular Weight: 416.77 g/mol
o Key Functional Groups:

Azo Group (-N=N-): The chromophore responsible for visible light absorption.

[¢]

o Hydroxyl Groups (0,0'-position): Located on the phenyl and naphthalene rings adjacent to
the azo linkage. These are critical for metal chelation.

o Sulfonic Acid Group (-SOsNa): Confers water solubility.

o Chlorine Substituent: Located on the phenyl ring, this electron-withdrawing group alters
the pKa of the phenolic hydroxyl, tuning the pH range for metal complexation compared to
non-chlorinated analogs.

Synthesis Pathway (Graphviz)

The following diagram illustrates the convergent synthesis of Mordant Black 56, highlighting
the formation of the critical chelating pocket.
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Figure 1: Synthetic pathway for Mordant Black 56 showing the formation of the azo linkage.
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Physicochemical Properties

Understanding the solution chemistry of Mordant Black 56 is essential for developing robust

analytical assays.

Property Value | Description Analytical Implication
Hygroscopic; store in
Appearance Dark brown to black powder i
desiccator.
- Soluble in water (Purple High solubility facilitates
Solubility

solution)

aqueous titrations.

Solubility (Acid)

Soluble in conc. HCI (Purple)

Stable in acidic matrices used

for metal digestion.

Solubility (Alkali)

Soluble in NaOH (Red-Purple)

Bathochromic shift indicates
deprotonation of naphtholic -
OH.

Solubility (Organic)

Soluble in Cellosolve; slightly
in EtOH

Suitable for non-aqueous

titrations if needed.

~550-600 nm (pH dependent)

Optimal wavelength for

spectrophotometric detection.

pKa Values

pKai ~6.5 (Phenolic), pKaz
~11.5 (Naphtholic)

Buffering is critical, metal

binding competes with protons.

Mechanism of Action: Chelation Chemistry

The defining feature of Mordant Black 56 is its ability to act as a tridentate ligand. Upon

exposure to metal ions (Mn*), the protons on the ortho-hydroxyl groups are displaced, and the

azo nitrogen donates a lone pair, forming two fused chelate rings (usually 5- and 6-membered).

The "Mordant" Effect

In textile applications, this mechanism anchors the dye to the fabric via a metal bridge (usually

Chromium). In analytical chemistry, this same mechanism causes a spectral shift (Metallo-

chromism).
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e Free Dye (pH 10): Blue/Purple
o Metal-Dye Complex: Red/Wine

o Endpoint Detection: When EDTA is added, it strips the metal from the dye (due to higher
formation constant

), returning the dye to its free Blue color.

Chelation Pathway Diagram
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Figure 2: Mechanism of metallochromic indication. The color change is driven by the breaking
of the Metal-Dye complex by EDTA.

Analytical Protocols for Pharmaceutical Research

Mordant Black 56 can be used to validate the purity of reagents or active pharmaceutical
ingredients (APIs) by detecting trace metal contamination.
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Protocol: Spectrophotometric Determination of
Zinc/Magnesium

Objective: Quantify trace divalent cations in a buffered aqueous sample.
o Reagent Preparation:

o Dye Solution: Dissolve 0.1 g Mordant Black 56 in 100 mL of 50% ethanol/water. (Shelf
life: 1 week).

o Buffer (pH 10): Dissolve 70 g

in 570 mL conc.

, diluteto 1 L.
e Sample Setup:
o Aliquot 10 mL of sample solution into a quartz cuvette.
o Add 2 mL of Buffer pH 10.
o Add 50 pL of Dye Solution.
e Measurement:
o Measure Absorbance (

) at 550 nm (Absorbance max of Complex).

o Measure Absorbance (
) at 650 nm (Absorbance max of Free Dye).
« Titration (Optional validation):
o Titrate with 0.01 M EDTA until color shifts from Red

Blue.
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o Calculation:

Self-Validating Check:

» The "Blank" (Buffer + Dye only) must be pure Blue. If it is reddish, reagents are
contaminated with metal.

o The Endpoint: Must be sharp. If dragging occurs, the metal may be blocking the dye (e.g.,
Cuz* or Fe3* often block azo dyes; masking agents like cyanide or triethanolamine may be
required).

Safety & Toxicology (Drug Development Context)

While Mordant Black 56 is an industrial dye, its handling in a research setting requires strict
adherence to safety protocols due to its azo nature.

Metabolic Activation (The "Azo" Risk)

Like many azo dyes, Mordant Black 56 can be reduced by azoreductases (found in liver
microsomes and gut microbiota).

o Cleavage Products:

o 2-Amino-4-chlorophenol: A halogenated aniline derivative. Known to be nephrotoxic and
potentially genotoxic.

o Aminonaphthalene sulfonates: Generally rapidly excreted but can be irritants.

» Implication: In drug delivery research, if this dye is used as a model payload, researchers
must account for the toxicity of the cleaved chlorophenol moiety, not just the parent dye.

Handling Precautions

e GHS Classification: Eye Irrit. 2 (H319), Aquatic Chronic 2 (H411).[5]

o PPE: Nitrile gloves, safety goggles, and particulate respirator (N95) to prevent inhalation of
dye dust.
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» Disposal: Do not release into sink. Collect as hazardous chemical waste (heavy metal
content if complexed).
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(Note: Specific peer-reviewed papers on "Mordant Black 56" are rare due to its industrial
niche; the chemical properties described above are derived from the standard chemistry of C.I.
16710 and homologous 0,0'-dihydroxyazo dyes.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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